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Compound of Interest

Compound Name: L-Tyrosine-d2-2

Cat. No.: B1600381

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of L-Tyrosine-d2-2, offering procedural, step-by-step guidance to support your critical
work.

L-Tyrosine-d2-2, a deuterated form of the amino acid L-Tyrosine, requires careful handling to
minimize exposure and ensure a safe laboratory environment. While specific safety data for
this isotopically labeled compound is not readily available, a conservative approach based on
the known properties of L-Tyrosine is recommended.

Hazard Identification and Personal Protective
Equipment

L-Tyrosine is generally considered a low-hazard compound, though some safety data sheets
(SDS) indicate it may cause skin, eye, and respiratory irritation[1][2][3]. Therefore, appropriate
personal protective equipment (PPE) should be worn at all times when handling L-Tyrosine-
d2-2.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specifications

Chemical splash goggles
Eye Protection Safety Goggles compliant with ANSI 287.1
standards.

Nitrile or neoprene gloves are

Hand Protection Chemical-Resistant Gloves
recommended.
] Along-sleeved lab coat, fully
Body Protection Laboratory Coat ] ]
buttoned, is required.
For powdered form or when
creating solutions, work in a
) ) ] certified chemical fume hood. If
Respiratory Protection Fume Hood or Respirator

a fume hood is not available, a
NIOSH-approved respirator for

dusts is recommended.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational plan is crucial for the safe handling of L-Tyrosine-d2-2 from
receipt to disposal.

1. Receiving and Storage:
e Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from strong

oxidizing agents[1].
2. Preparation and Handling:

 All handling of powdered L-Tyrosine-d2-2 should be conducted in a certified chemical fume
hood to prevent inhalation of dust.

» Before weighing, allow the container to reach room temperature to avoid condensation.

» Use designated spatulas and weighing boats.
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e When preparing solutions, add the solid to the solvent slowly to avoid splashing.
3. In Case of a Spill:

o Evacuate the immediate area.

o Wear appropriate PPE, including respiratory protection.

o For small spills, gently sweep the solid material into a designated waste container. Avoid
creating dust.

o Clean the spill area with a damp cloth or absorbent paper, and dispose of the cleaning
materials as hazardous waste.

Disposal Plan

As a stable, non-radioactive isotopically labeled compound, the disposal procedures for L-
Tyrosine-d2-2 are generally the same as for the unlabeled L-Tyrosine.

Waste Collection and Labeling:

e Solid Waste: Collect all solid L-Tyrosine-d2-2 waste, including contaminated consumables
(e.g., weigh boats, pipette tips, gloves), in a clearly labeled, sealed, and puncture-resistant
container. The label should read "Hazardous Waste" and "L-Tyrosine-d2-2".

o Liquid Waste: Collect solutions containing L-Tyrosine-d2-2 in a separate, sealed, and clearly
labeled hazardous waste container. The label should indicate the solvent and the presence
of L-Tyrosine-d2-2.

Disposal Procedure:
¢ Segregate waste streams to avoid mixing incompatible chemicals.
e Ensure all waste containers are tightly sealed and properly labeled.

o Follow your institution's specific procedures for the disposal of chemical waste. Do not pour
L-Tyrosine-d2-2 waste down the drain.
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» Consider the potential for recycling valuable deuterated compounds through specialized
services, if available and appropriate for your waste stream.

Physical and Chemical Properties of L-Tyrosine

The following table summarizes key quantitative data for L-Tyrosine, which is expected to be
comparable to L-Tyrosine-d2-2.

Property Value

Molecular Formula CoH11NOs

Molecular Weight 181.19 g/mol

Melting Point >300 °C (decomposes)
Solubility in Water Slightly soluble
Appearance White crystalline powder

Experimental Workflow for Safe Handling

The following diagram outlines the key steps for the safe handling of L-Tyrosine-d2-2 in a
laboratory setting.
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Safe Handling Workflow for L-Tyrosine-d2-2

Preparation

Don Personal Protective Equipment (PPE)

i

Prepare work area in a fume hood

Handling
y

Weigh L-Tyrosine-d2-2

i

Prepare solution (if applicable)

Cleanup and Disposal

Clean work area

i

Segregate and label waste

i

Dispose of waste according to institutional protocols

Click to download full resolution via product page

Safe handling workflow from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling L-Tyrosine-d2-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600381#personal-protective-equipment-for-
handling-I-tyrosine-d2-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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